Cas no 100823-18-5 (Carbamic acid, butyl-, propyl ester)
100823-18-5 structure
Product Name:Carbamic acid, butyl-, propyl ester
CAS No:100823-18-5
MF:C8H17NO2
MW:159.2260825634
CID:1127196
PubChem ID:10942737
Update Time:2025-04-20
Carbamic acid, butyl-, propyl ester Chemical and Physical Properties
Names and Identifiers
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- Carbamic acid, butyl-, propyl ester
- propyl N-butylcarbamate
- Propyl butylcarbamate
- 100823-18-5
- DTXSID00449132
- SCHEMBL7689872
-
- Inchi: 1S/C8H17NO2/c1-3-5-6-9-8(10)11-7-4-2/h3-7H2,1-2H3,(H,9,10)
- InChI Key: KJWVVSYDYGOFSU-UHFFFAOYSA-N
- SMILES: O(C(NCCCC)=O)CCC
Computed Properties
- Exact Mass: 159.12601
- Monoisotopic Mass: 159.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 104
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- PSA: 38.33
Carbamic acid, butyl-, propyl ester Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Pavel Karásek,Jakub Grym,Michal Roth,Josef Planeta,František Foret Lab Chip, 2015,15, 311-318
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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